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Compound of Interest

Compound Name: 3-Hydroxyrifamycin S

Cat. No.: B15560555

Get Quote

Introduction

While the specific compound "3-Hydroxyrifamycin S" is not extensively documented in the

scientific literature, this guide provides a comprehensive overview of the closely related and

foundational molecule, Rifamycin S. Rifamycin S is a member of the ansamycin family of

antibiotics, characterized by a chromophoric naphthoquinone core spanned by an aliphatic

ansa chain. It serves as a key intermediate in the synthesis of many clinically important

rifamycin derivatives.[1][2] This document details its chemical structure, physicochemical

properties, relevant experimental protocols, and mechanism of action for researchers,

scientists, and drug development professionals.

Chemical Structure and Properties
Rifamycin S is a complex macrocyclic antibiotic produced by Amycolatopsis mediterranei.[1][3]

Its structure is defined by a naphthoquinone aromatic group and a long aliphatic bridge.
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Rifamycin S Structure
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Caption: Chemical structure of Rifamycin S.

Table 1: Physicochemical Properties of Rifamycin S

Property Value Source

IUPAC Name

[(7S,9E,11S,12R,13S,14R,15R

,16R,17S,18S,19E,21Z)-2,15,1

7-trihydroxy-11-methoxy-

3,7,12,14,16,18,22-

heptamethyl-6,23,27,29-

tetraoxo-8,30-dioxa-24-

azatetracyclo[23.3.1.14,7.05,2

8]triaconta-

1(28),2,4,9,19,21,25-heptaen-

13-yl] acetate

PubChem[4]

Molecular Formula C₃₇H₄₅NO₁₂ PubChem[4][5]

Molecular Weight 695.8 g/mol PubChem[4][5]

CAS Number 13553-79-2 PubChem[4]

Appearance Yellow-orange crystals Merck Index[1]

Melting Point 179-181 °C (decomposes) Merck Index[1]

Solubility
Practically insoluble in water

and ether.
Merck Index[1]

Optical Rotation
[α]D²⁰ +476° (c = 0.1 in

methanol)
Merck Index[1]
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Experimental Protocols
Rifamycin S is a crucial precursor for creating semisynthetic derivatives like rifampicin. The

following protocols describe a general method for its preparation from Rifamycin O and its use

in the synthesis of Rifampicin.

1. Preparation of Rifamycin S by Hydrolysis of Rifamycin O

This protocol outlines the acid-catalyzed hydrolysis of Rifamycin O to yield Rifamycin S.

Materials: Rifamycin O, methylene chloride (CH₂Cl₂), methanol, concentrated hydrochloric

acid (HCl), water, sodium bicarbonate.

Procedure:

Dissolve 45 grams of Rifamycin O in a 1:1 mixture of methylene chloride and methanol at

a concentration of 70,000 µg/mL. Maintain the temperature at 18°C.[6]

Slowly add 42 grams of concentrated HCl dropwise over 30 minutes, ensuring the

temperature remains constant at 18°C.[6]

Maintain stirring for approximately 1 hour and 20 minutes to allow for complete hydrolysis.

[6]

Wash the resulting organic phase three times with 300 mL portions of water. The first wash

should be made slightly basic with sodium bicarbonate.[6]

Concentrate the organic phase to dryness under a vacuum.[6]

The resulting solid is taken up in absolute ethanol and cooled to precipitate the Rifamycin

S crystals.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/US3933801A/en
https://patents.google.com/patent/US3933801A/en
https://patents.google.com/patent/US3933801A/en
https://patents.google.com/patent/US3933801A/en
https://patents.google.com/patent/US3933801A/en
https://patents.google.com/patent/US3933801A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve Rifamycin O
in CH2Cl2:Methanol (1:1)

Slowly add conc. HCl
at 18°C

Step 1

Stir for 1h 20min
for hydrolysis

Step 2

Wash organic phase
with water (+NaHCO3)

Step 3

Vacuum concentrate
to dryness

Step 4

Recrystallize from
-ethanol

Step 5

Pure Rifamycin S

Final Product

Click to download full resolution via product page

Caption: Workflow for the hydrolysis of Rifamycin O to Rifamycin S.
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2. Synthesis of Rifampicin from Rifamycin S

This protocol describes a one-pot synthesis method to produce Rifampicin.

Materials: Rifamycin S, dimethylformamide (DMF), acetic acid, paraformaldehyde, 1,3,5-tri-

(tert.-butyl)-hexahydro-1,3,5-triazine, 1-amino-4-methylpiperazine.

Procedure:

Dissolve 70 g of Rifamycin S in 250 mL of dimethylformamide.[7]

With stirring, add 24 g of acetic acid, 6 g of paraformaldehyde, and 17 g of 1,3,5-tri-(tert.-

butyl)-hexahydro-1,3,5-triazine.[7]

Stir the mixture at 50°C for about 1 hour.[7]

At the same temperature, add 31 g of 1-amino-4-methylpiperazine to the reaction mixture.

[7]

Continue the reaction for another hour at 50°C.[7]

Isolate the final product, Rifampicin, through standard purification and crystallization

techniques.[7]

Biological Activity and Mechanism of Action
Rifamycins exert their antibacterial effects by specifically targeting bacterial RNA synthesis.[8]

[9]

Target: The primary target of rifamycins is the DNA-dependent RNA polymerase (RNAP), a

crucial enzyme in bacterial transcription.[9]

Mechanism: Rifamycin S and its derivatives bind to the β-subunit of the prokaryotic RNAP.[8]

This binding action physically blocks the path of the elongating RNA molecule, causing a

steric clash and halting the synthesis of RNA.[8] This "steric-occlusion" mechanism

effectively prevents the initiation of transcription.
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Selectivity: These antibiotics show high selectivity for prokaryotic RNAP, with a significantly

lower affinity for the equivalent mammalian enzymes. This selectivity is the basis for their

therapeutic use in treating bacterial infections with minimal toxicity to the host.[8][9]
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Caption: Mechanism of action for Rifamycin S.

Rifamycins are particularly effective against mycobacteria, making them essential for treating

tuberculosis, leprosy, and infections caused by the Mycobacterium avium complex.[8][10] The

antibacterial activity of various derivatives can be modulated by chemical modifications at the

C3 position, which can influence both their potency against bacterial RNAP and their ability to

penetrate the bacterial cell wall.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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